2,3-Dimethylcyclohex-2-en-1-amine;hydrochloride

• IUPAC Name: 2,3-dimethylcyclohex-2-en-1-amine;hydrochloride
• InChI: InChI=1S/C8H15N.ClH/c1-6-4-3-5-8(9)7(6)2;/h8H,3-5,9H2,1-2H3;1H
• InChI Key: GZMLIXOCBZQTFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CCC1)N)C.Cl
• Molecular Formula: C8H16ClN
• Molecular Weight: 161.67 g/mol

Description

2,3-Dimethylcyclohex-2-en-1-amine hydrochloride (CAS Number: 2375260-08-3) is a chemical compound with a wide range of potential applications in various areas of research and industry. It has a molecular weight of 161.67.

Molecular Structure Analysis

The IUPAC name for this compound is 2,3-dimethylcyclohex-2-en-1-amine hydrochloride. The InChI code is 1S/C8H15N.ClH/c1-6-4-3-5-8(9)7(6)2;/h8H,3-5,9H2,1-2H3;1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Synthesis and Derivative Formation

• Derivative Synthesis : 1-Ethynylcyclopropylamine and 1-ethynylcyclobutylamine were synthesized as hydrochlorides, highlighting the potential of related compounds in forming new derivatives (Kozhushkov et al., 2010).
• Reaction with Amines : Compounds similar to 2,3-Dimethylcyclohex-2-en-1-amine;hydrochloride have been involved in reactions with amines, leading to the formation of new compounds such as 3-amino-5,5-dimethylcyclohex-2-ene-1-thiones (Timokhina et al., 2008).

Molecular and Computational Studies

• Theoretical and Experimental Analysis : Detailed experimental and theoretical analyses were conducted on derivatives, offering insights into their spectroscopic and structural properties (Fatima et al., 2021).

Chemical Synthesis and Modification

• Chemical Synthesis : A variety of N-methyl amino-5,5-dimethyl cyclohex-2-enones were synthesized, demonstrating the versatility of related compounds in chemical synthesis (Majumdar & Samanta, 2001).
• Aminoreduktone Research : Studies focused on compounds containing the carbon arrangement of Dimedone and secondary amines, highlighting the chemical reactivity and potential applications of such compounds (Schank et al., 2005).
• Alkylation and Ring Closure Reactions : 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride was used to generate a diverse library of compounds, showcasing the potential of related compounds in generating structurally diverse libraries (Roman, 2013).

Safety and Hazards

The safety information for this compound includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.